N1-cyclohexyl-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-cyclohexyl-N'-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C19H26N6O3/c1-3-7-14-11-16(26)23-19(21-14)25-15(10-12(2)24-25)22-18(28)17(27)20-13-8-5-4-6-9-13/h10-11,13H,3-9H2,1-2H3,(H,20,27)(H,22,28)(H,21,23,26)
• InChI Key: SJDWAQSNVBHCNO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NC3CCCCC3
• Molecular Formula: C19H26N6O3
• Molecular Weight: 386.4 g/mol

Description

N1-cyclohexyl-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C19H26N6O3 and its molecular weight is 386.456. The purity is usually 95%.
BenchChem offers high-quality N1-cyclohexyl-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-cyclohexyl-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Several studies focus on the synthesis and structural characterization of pyrazole and pyrimidine derivatives. Titi et al. (2020) synthesized pyrazole derivatives and performed X-Ray crystal studies to understand their structure and potential bioactivities, suggesting antitumor, antifungal, and antibacterial applications Titi et al., 2020. Similarly, Deohate and Palaspagar (2020) developed pyrimidine linked pyrazole heterocyclics, exploring their insecticidal and antibacterial potential, showcasing the versatility of these compounds in biological applications Deohate & Palaspagar, 2020.

Antimicrobial and Anticancer Activities

Research into the biological activities of pyrazole and pyrimidine derivatives has identified their potential in treating various diseases. Hawas et al. (2012) synthesized thiopyrimidine and thiazolopyrimidine derivatives from 2,6-dibenzylidene-3-methylcyclohexanone, reporting on their antimicrobial activities Hawas et al., 2012. El-Sawy et al. (2013) prepared N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles, testing them for antimicrobial and anticancer activities, highlighting the potential of pyrimidine derivatives in oncological research El-Sawy et al., 2013.